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Compound of Interest

Compound Name: Odor

Cat. No.: B1175460 Get Quote

Technical Support Center: Olfactometry
Measurements
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals reduce

background noise and interference in their olfactometry measurements.

Troubleshooting Guides
Issue: High background noise detected during blank measurements.

Question: My olfactometer is showing a significant signal even when I am running a blank

(odor-free air). What are the potential causes and how can I troubleshoot this?

Answer:

High background noise during blank measurements can stem from several sources. Follow this

troubleshooting workflow to identify and resolve the issue:
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Caption: Troubleshooting workflow for high background noise.
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Experimental Protocol: Olfactometer Component Cleaning

Disassembly: Carefully disassemble the components of the olfactometer that come into

contact with the sample air, such as tubing, valves, and sniff ports. Refer to your instrument's

manual for specific instructions.

Solvent Rinsing: Rinse the components with a high-purity solvent, such as isopropanol or

ethanol, to remove any adsorbed odorants.

Drying: Thoroughly dry the components in a clean environment, preferably in a fume hood or

with a stream of purified nitrogen.

Bake-out (if applicable): For components that can withstand high temperatures, a bake-out

can be effective. Place the components in an oven at a temperature recommended by the

manufacturer (typically 100-120°C) for several hours to drive off volatile residues.

Reassembly and Purging: Reassemble the olfactometer and purge the entire system with

odor-free air for an extended period (e.g., overnight) to remove any residual solvent or off-

gassing from the cleaning process.

Issue: Inconsistent or irreproducible results for the same sample.

Question: I am getting different odor threshold values when I measure the same sample

multiple times. What could be causing this variability?

Answer:

Inconsistent results can be frustrating. Several factors related to the sample, the equipment,

and the panelists can contribute to this issue.

Sample Integrity: Ensure that the sample is stable and has not degraded between

measurements. Odor concentration in sampling bags can decay over time.[1][2]

Olfactometer Calibration: Verify that the olfactometer's dilution ratios are accurate and have

been recently calibrated according to standards like EN 13725.[3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1175460?utm_src=pdf-body
https://www.benchchem.com/product/b1175460?utm_src=pdf-body
https://www.benchchem.com/product/b1175460?utm_src=pdf-body
https://www.benchchem.com/product/b1175460?utm_src=pdf-body
https://www.aidic.it/cet/12/30/052.pdf
https://www.researchgate.net/publication/276204854_Reducing_Odour_Sample_Degradation_A_Comparative_Study_of_Nalophan_TedlarR_and_PTFE_Sample_Bags
https://pubmed.ncbi.nlm.nih.gov/16739805/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Panelist Performance: The sensitivity of human panelists can vary. Ensure that panelists are

properly trained, screened, and are not fatigued.

Environmental Conditions: Fluctuations in laboratory temperature and humidity can affect

both the sample and the panelists' perception. Maintain a controlled environment.

Experimental Protocol: Olfactometer Calibration Verification (Simplified)

Prepare a Standard Gas: Use a certified standard gas with a known concentration of a

reference odorant, such as n-butanol.

Connect to Olfactometer: Introduce the standard gas into the olfactometer's sample port.

Perform a Measurement Series: Present a series of dilutions of the standard gas to a

calibrated chemical detector (e.g., a photoionization detector) at the sniff port.

Compare and Adjust: Compare the measured concentrations with the expected

concentrations based on the olfactometer's dilution settings. If there are significant

discrepancies, follow the manufacturer's instructions for calibration adjustment.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of background noise in olfactometry?

A1: The most common sources of background noise and interference include:

Contaminated Dilution Air: The "odor-free" air used for diluting samples may contain

impurities from the gas cylinder or compressor.

Off-gassing from Materials: Components of the olfactometer, such as tubing and seals, can

release volatile organic compounds (VOCs).

Carryover from Previous Samples: Residual odorants from previous experiments can

adsorb to the internal surfaces of the olfactometer and be released during subsequent

measurements.

Contaminated Sampling Bags: New sampling bags can have a background odor, and

reused bags may retain odors from previous samples.[4]
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Ambient Laboratory Air: Leaks in the system can allow contaminated air from the laboratory

to enter the olfactometer.

Q2: How can I minimize contamination from sampling bags?

A2: Proper handling and preparation of sampling bags are crucial for reducing background

noise.

Use High-Quality Bags: Select bags made from materials with low background emissions,

such as Nalophan™ or Teflon™. Tedlar™ bags have been shown to emit acetic acid and

phenol.[4]

Pre-flush New Bags: New bags should be flushed with odor-free air or nitrogen before use

to remove any residual manufacturing odors.[4] Flushing can significantly reduce the

background odor concentration.[4]

Thoroughly Clean Reused Bags: If reusing bags, ensure they are thoroughly cleaned and

purged with odor-free air until no residual odor can be detected.

Minimize Storage Time: Analyze samples as soon as possible after collection, as the

concentration of odorants can decrease over time due to adsorption and permeation through

the bag material.[1][2]

Data on Background Odor from New Sampling Bags

Bag Material Condition
Background Odor
Concentration (ou/m³)

Tedlar™ New, Non-flushed 75 - 317[4]

Nalophan™ New, Non-flushed 36 - 43[4]

Tedlar™ Pre-flushed 25 - 32[4]

Nalophan™ Pre-flushed 19 - 22[4]

Data on Odor Concentration Decay in Sampling Bags Over 30 Hours
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Bag Material Average Odor Concentration Decay (%)

Nalophan™ ~5.0%[1]

Tedlar® ~2.9%[1]

Teflon™ ~1.7%[1]

Q3: How often should I calibrate my olfactometer?

A3: Regular calibration is essential for accurate and reproducible measurements. The

frequency of calibration depends on the usage of the instrument and the requirements of your

quality management system. However, a full calibration according to standards like EN 13725

should be performed at least annually. More frequent verification with a reference gas is

recommended, especially if you suspect a problem with the dilution system.

Logical Diagram for Olfactometer Maintenance Schedule

Olfactometer Maintenance

Daily Checks Weekly Checks Monthly Checks Annual Calibration

Leak Check
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Clean Sniff Ports
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Service by Manufacturer
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Caption: Recommended olfactometer maintenance schedule.

Q4: What is the role of a "reference odorant" and which one should I use?
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A4: A reference odorant is a chemical with a well-characterized odor threshold that is used to

select and train panelists and to verify the performance of the olfactometer. The most

commonly used reference odorant is n-butanol. According to the EN 13725 standard, panelists

should be able to detect n-butanol within a specific concentration range to be considered for

the sensory panel.
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Caption: Simplified signaling pathway of odor perception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1175460#reducing-background-noise-and-
interference-in-olfactometry-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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